(E)-N-(3-allyl-4-oxothiazolidin-2-ylidene)-5-chlorothiophene-2-sulfonamide

• IUPAC Name: (NE)-5-chloro-N-(4-oxo-3-prop-2-enyl-1,3-thiazolidin-2-ylidene)thiophene-2-sulfonamide
• InChI: InChI=1S/C10H9ClN2O3S3/c1-2-5-13-8(14)6-17-10(13)12-19(15,16)9-4-3-7(11)18-9/h2-4H,1,5-6H2/b12-10+
• InChI Key: QNUBREWRAXVRMK-ZRDIBKRKSA-N
• Canonical SMILES: C=CCN1C(=O)CSC1=NS(=O)(=O)C2=CC=C(S2)Cl
• Isomeric SMILES: C=CCN\1C(=O)CS/C1=N/S(=O)(=O)C2=CC=C(S2)Cl
• Molecular Formula: C10H9ClN2O3S3
• Molecular Weight: 336.8 g/mol

Description

This compound is a chemical reagent. More specific details about its use and applications were not found in the available resources.

Synthesis Analysis

Unfortunately, the specific synthesis process for this compound was not found in the available resources.

Molecular Structure Analysis

The molecular structure analysis was not found in the available resources.

Chemical Reactions Analysis

The specific chemical reactions involving this compound were not found in the available resources.

Physical And Chemical Properties Analysis

Some physical and chemical properties of this compound include a predicted boiling point of 462.0±55.0 °C and a predicted density of 1.34±0.1 g/cm3. The compound also has a predicted pKa value of 4.32±0.10.

Scientific Research Applications

Organic Synthesis

In the field of organic chemistry, this compound could be used as a building block for synthesizing a wide range of other organic compounds. Its reactive sites allow for various chemical transformations, making it a valuable reagent in synthetic chemistry.

Each of these applications would require extensive research and development to determine the compound’s efficacy and safety in the respective fields. .

Safety and Hazards

The specific safety and hazard information for this compound was not found in the available resources.

Future Directions

The future directions for the research and application of this compound were not found in the available resources.